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aluminum;tripotassium;hexafluorid

e

Cat. No.: B078907 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Potassium Hexafluoroaluminate (K3AlF6), with a focus on its chemical formula and molecular

weight. The information is presented to be a valuable resource for researchers, scientists, and

professionals in drug development.

Chemical Formula and Molecular Weight
Potassium hexafluoroaluminate is an inorganic compound with the chemical formula K3AlF6.[1]

[2][3] It is also known as potassium cryolite.[3]

The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The atomic weights of the elements in K3AlF6 are:

Potassium (K): 39.0983 u[4][5]

Aluminum (Al): 26.981538 u[4][6]

Fluorine (F): 18.998403 u[7][8]

The molecular weight of K3AlF6 is calculated as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b078907?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Potassium_hexafluoroaluminate
https://www.df-chemicals.com/news/introduction-of-potassium-hexafluoroaluminate
https://www.scbt.com/browse/inorganics
https://www.scbt.com/browse/inorganics
https://iupac.qmul.ac.uk/AtWt/
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=K
https://iupac.qmul.ac.uk/AtWt/
https://pubchem.ncbi.nlm.nih.gov/element/Aluminum
https://byjus.com/chemistry/fluorine/
https://physics.nist.gov/PhysRefData/Handbook/Tables/fluorinetable1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(3 × Atomic Weight of K) + (1 × Atomic Weight of Al) + (6 × Atomic Weight of F) (3 × 39.0983) +

(1 × 26.981538) + (6 × 18.998403) = 258.26 g/mol [2]

Data Presentation
The quantitative data for the atomic and molecular weights are summarized in the table below

for easy reference and comparison.

Element/Compound Symbol/Formula
Atomic/Molecular Weight (
g/mol )

Potassium K 39.0983[4][5]

Aluminum Al 26.981538[4][6]

Fluorine F 18.998403[7][8]

Potassium

Hexafluoroaluminate
K3AlF6 258.26[2]

Logical Relationship of Components
The following diagram illustrates the elemental composition of Potassium Hexafluoroaluminate.

Elemental composition of K3AlF6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potassium hexafluoroaluminate - Wikipedia [en.wikipedia.org]

2. Introduction of potassium hexafluoroaluminate - Foshan Nanhai Shuangfu Chemical Co.,
Ltd [df-chemicals.com]

3. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.df-chemicals.com/news/introduction-of-potassium-hexafluoroaluminate
https://iupac.qmul.ac.uk/AtWt/
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=K
https://iupac.qmul.ac.uk/AtWt/
https://pubchem.ncbi.nlm.nih.gov/element/Aluminum
https://byjus.com/chemistry/fluorine/
https://physics.nist.gov/PhysRefData/Handbook/Tables/fluorinetable1.htm
https://www.df-chemicals.com/news/introduction-of-potassium-hexafluoroaluminate
https://www.benchchem.com/product/b078907?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Potassium_hexafluoroaluminate
https://www.df-chemicals.com/news/introduction-of-potassium-hexafluoroaluminate
https://www.df-chemicals.com/news/introduction-of-potassium-hexafluoroaluminate
https://www.scbt.com/browse/inorganics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 2023 Atomic Weights [iupac.qmul.ac.uk]

5. Atomic Weights and Isotopic Compositions for Potassium [physics.nist.gov]

6. Aluminum | Al (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

7. byjus.com [byjus.com]

8. Atomic Data for Fluorine (F ) [physics.nist.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on Potassium
Hexafluoroaluminate (K3AlF6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078907#chemical-formula-and-molecular-weight-of-
k3alf6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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